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Compound of Interest

Compound Name: Nonaprenol

Cat. No.: B3106039 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nonaprenol is a long-chain isoprenoid alcohol belonging to the class of polyprenols.

Specifically, it is a nonaprenol, indicating it is composed of nine isoprene units. It is also

identified as Betulaprenol-9. Polyprenols are naturally occurring lipids that play a role in the

biosynthesis of various essential molecules. This technical guide provides a comprehensive

overview of the chemical structure, properties, and biological context of Nonaprenol, based on

currently available scientific information.

Chemical Structure and Identification
The chemical structure of Nonaprenol is characterized by a long hydrocarbon chain with

multiple isoprene units and a terminal alcohol group. The specific stereochemistry of the double

bonds is crucial for its identity.

Table 1: Chemical and Physical Properties of Nonaprenol
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Property Value Source

IUPAC Name

(2Z,6Z,10Z,14Z,18Z,22Z,26E,3

0E)-3,7,11,15,19,23,27,31,35-

Nonamethylhexatriaconta-

2,6,10,14,18,22,26,30,34-

nonaen-1-ol

PubChem

Molecular Formula C45H74O PubChem

Molecular Weight 631.1 g/mol PubChem

CAS Number 15639-69-7 PubChem

Synonyms Betulaprenol-9 PubChem

Physicochemical Data

Specific experimental data for

melting point, boiling point, and

solubility of Nonaprenol are not

readily available in the

reviewed literature.

Experimental Protocols
Detailed experimental protocols specifically for the isolation and synthesis of Nonaprenol are

not extensively documented in publicly accessible literature. However, general methods for

polyprenols can be adapted.

Generalized Protocol for the Isolation of Polyprenols
from Plant Material
Polyprenols are typically isolated from plant tissues, such as leaves. The following is a

generalized workflow based on common practices for polyprenol extraction and purification.

Workflow for Polyprenol Isolation
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Caption: Generalized workflow for the isolation of polyprenols.
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Methodology:

Extraction: The dried and powdered plant material is subjected to extraction with an organic

solvent like ethanol or a hexane/acetone mixture. This process is often repeated multiple

times to ensure maximum yield.

Concentration: The organic solvent is removed under reduced pressure using a rotary

evaporator to obtain a crude extract.

Purification: The crude extract is further purified using techniques such as solvent-solvent

partitioning to remove unwanted compounds. Precipitation at low temperatures can also be

employed.

Chromatography: The partially purified extract is then subjected to one or more

chromatographic steps. Column chromatography using silica gel or alumina is common for

initial separation. High-performance liquid chromatography (HPLC), particularly reversed-

phase HPLC, is used for the final purification and isolation of individual polyprenols.

Characterization: The structure of the isolated polyprenol is confirmed using spectroscopic

methods such as Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C NMR),

Mass Spectrometry (MS), and Infrared (IR) spectroscopy.

Biological Context and Signaling Pathways
Specific biological activities and the direct involvement of Nonaprenol in signaling pathways

are not well-documented. However, as a polyprenol, it is a precursor in the biosynthesis of

dolichols, which are essential for the synthesis of glycoproteins through the dolichol phosphate

cycle.

Isoprenoid Biosynthesis Pathway
Nonaprenol, being an isoprenoid, is synthesized through the isoprenoid biosynthesis pathway.

This fundamental pathway produces the basic five-carbon building blocks, isopentenyl

pyrophosphate (IPP) and its isomer dimethylallyl pyrophosphate (DMAPP), which are

sequentially condensed to form longer-chain isoprenoids.

Isoprenoid Biosynthesis Pathway
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Caption: Overview of the Isoprenoid Biosynthesis Pathway.
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Conclusion
Nonaprenol is a chemically defined long-chain polyprenol. While its fundamental chemical

structure and identity are established, there is a notable lack of detailed, publicly available data

regarding its specific physicochemical properties, optimized experimental protocols for its

synthesis and isolation, and its precise biological functions and interactions within signaling

pathways. The information presented in this guide is based on the broader knowledge of

polyprenols. Further research is warranted to fully characterize Nonaprenol and elucidate its

potential roles in biological systems, which could be of significant interest to researchers in

natural product chemistry, biochemistry, and drug development.

To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Structure
of Nonaprenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3106039#what-is-the-chemical-structure-of-
nonaprenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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